N-(furan-2-ylmethyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-anilino-N-(furan-2-ylmethyl)-2H-triazole-4-carboxamide
• InChI: InChI=1S/C14H13N5O2/c20-14(15-9-11-7-4-8-21-11)12-13(18-19-17-12)16-10-5-2-1-3-6-10/h1-8H,9H2,(H,15,20)(H2,16,17,18,19)
• InChI Key: ALHGYGANCJYGBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NNN=C2C(=O)NCC3=CC=CO3
• Molecular Formula: C14H13N5O2
• Molecular Weight: 283.29 g/mol
• CAS No.: 1105246-67-0

Description

N-(furan-2-ylmethyl)-5-(phenylamino)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H13N5O2 and its molecular weight is 283.291. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound and its derivatives are synthesized through various chemical reactions, offering a foundation for exploring their functional properties and applications. For instance, the synthesis of furan-2-carboxylic acid hydrazide derivatives, including 1,2,4-triazole Schiff base and amine derivatives, has been detailed, showcasing methods to create compounds with potential antibacterial, antiurease, and antioxidant activities (Sokmen et al., 2014).

Potential Applications

• Antiplasmodial Activity : Some derivatives have shown activity against different strains of Plasmodium falciparum, highlighting the potential for malaria treatment research (Hermann et al., 2021).
• Antimicrobial Activity : N-acylhydrazone derivatives have shown promising antimicrobial activity against clinically resistant bacterial strains, suggesting potential for addressing bacterial multiresistance issues (Lannes et al., 2014).
• Antiviral Activity : Derivatives based on the furan compound have displayed promising activity against the avian influenza virus (H5N1), offering avenues for antiviral research and development (Flefel et al., 2012).